Cas no 59084-79-6 (6,7-Dimethoxyisoindolin-1-one)

• Product Name: 6,7-Dimethoxyisoindolin-1-one
• CAS No: 59084-79-6
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• MDL: MFCD09029854
• CID: 949641
• Update Time: 2025-11-06

6,7-Dimethoxyisoindolin-1-one Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxyisoindolin-1-one
• 6,7-DIMETHOXY-2,3-DIHYDRO-1H-ISOINDOL-1-ONE
• 6,7-Dimethoxy-2,3-dihydro-isoindol-1-one
• 6,7-dimethoxy-2,3-dihydroisoindol-1-one
• 2,3-dihydro-6,7-dimethoxyisoindol-1-one
• 6,7-Dimethoxy-2,3-dihydro-isoindol-
• 6,7-Dimethoxy-phthalimidin
• AG-G-10095
• AGN-PC-006QXK
• CTK5A9407

• MDL： MFCD09029854
• Inchi： 1S/C10H11NO3/c1-13-7-4-3-6-5-11-10(12)8(6)9(7)14-2/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： BOICGDOLOXVQPU-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC2CNC(C=21)=O)OC

Computed Properties

• Exact Mass: 193.07393
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 47.56

Additional information on 6,7-Dimethoxyisoindolin-1-one

6,7-Dimethoxyisoindolin-1-one: A Comprehensive Overview

The compound CAS No. 59084-79-6, commonly referred to as 6,7-Dimethoxyisoindolin-1-one, is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This isoquinoline derivative is characterized by its isoindoline backbone, with methoxy groups at the 6 and 7 positions and a ketone group at position 1. The molecule's structure lends it intriguing chemical properties and potential applications in drug discovery and material science.

Recent studies have highlighted the biological activity of 6,7-Dimethoxyisoindolin-1-one, particularly its role as a potential therapeutic agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant antiproliferative activity against various cancer cell lines. The methoxy groups at positions 6 and 7 are believed to play a crucial role in modulating the compound's bioavailability and pharmacokinetic properties, making it a promising candidate for further preclinical studies.

In terms of synthesis, the preparation of CAS No. 59084-79-6 involves a multi-step process that typically begins with the formation of the isoindoline skeleton. One common approach involves the condensation of o-phenylenediamine derivatives with aldehydes or ketones under specific reaction conditions. The introduction of methoxy groups at positions 6 and 7 is achieved through nucleophilic aromatic substitution or other directed metallation techniques, ensuring high regioselectivity.

The structural uniqueness of 6,7-Dimethoxyisoindolin-1-one also makes it an interesting candidate for exploring its role in supramolecular chemistry. Recent investigations have shown that this compound can form stable hydrogen-bonded networks with other molecules, suggesting its potential use in the design of self-assembled materials. Such applications could extend into areas such as molecular recognition and sensor development.

In addition to its biological and materials-related applications, the compound has been studied for its electronic properties. Computational studies using density functional theory (DFT) have revealed that the conjugated system within the isoindoline framework contributes to its electronic stability, making it a potential candidate for organic electronics applications such as OLEDs or photovoltaic devices.

The global scientific community continues to explore the multifaceted potential of CAS No. 59084-79-6. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for new insights into its therapeutic applications. As research progresses, it is anticipated that this compound will find niche applications in personalized medicine and advanced materials science.